(R)-2-methyl-N-(3-(trifluoromethyl)benzylidene)propane-2-sulfinamide
Overview
Description
“®-2-methyl-N-(3-(trifluoromethyl)benzylidene)propane-2-sulfinamide” is a chemical compound with the molecular formula C12H14F3NOS. It contains a total of 32 bonds, including 18 non-H bonds, 8 multiple bonds, 3 rotatable bonds, 2 double bonds, 6 aromatic bonds, and 1 six-membered ring .
Molecular Structure Analysis
The molecular structure of “®-2-methyl-N-(3-(trifluoromethyl)benzylidene)propane-2-sulfinamide” is characterized by a total of 32 bonds, including 18 non-H bonds, 8 multiple bonds, 3 rotatable bonds, 2 double bonds, 6 aromatic bonds, and 1 six-membered ring .
Physical And Chemical Properties Analysis
“®-2-methyl-N-(3-(trifluoromethyl)benzylidene)propane-2-sulfinamide” has a molecular weight of 277.31 g/mol. More detailed physical and chemical properties are not available in the current data.
Scientific Research Applications
Pharmaceutical Applications
This compound is part of the sulfinamide class, which plays a significant role in drug design and discovery programs. Sulfinamides are utilized as building blocks in medicinal chemistry due to their stability and reactivity, which facilitate the synthesis of complex molecules. For instance, they can be used to create potent pharmaceuticals with improved pharmacokinetic properties .
Agrochemical Synthesis
In the agrochemical industry, sulfinamides serve as precursors for the synthesis of various pesticides and herbicides. Their ability to form stable bonds with other organic compounds makes them valuable for developing new agrochemicals that are more effective and environmentally friendly .
Polymer Chemistry
Sulfinamides are employed in polymer chemistry to modify the properties of polymers. They can be incorporated into polymer chains to enhance the material’s thermal stability, chemical resistance, and mechanical strength, leading to the creation of advanced materials for industrial applications .
Vulcanization Accelerators
The high lability of the S–N bond in sulfinamides makes them excellent vulcanization accelerators in the rubber industry. They help in improving the efficiency of the vulcanization process, which is crucial for producing durable rubber products .
Asymmetric Synthesis
®-2-methyl-N-(3-(trifluoromethyl)benzylidene)propane-2-sulfinamide can be used as a chiral auxiliary in asymmetric synthesis. This application is particularly important for creating enantiomerically pure substances, which are essential in the pharmaceutical industry for producing drugs with specific desired effects .
Environmental Remediation
Due to their reactive nature, sulfinamides can be used in environmental remediation processes. They can react with pollutants, facilitating their breakdown and removal from the environment, thus contributing to cleaner air and water .
Analytical Chemistry
In analytical chemistry, sulfinamides can be used as derivatization agents to improve the detection and quantification of various compounds. Their ability to react selectively with certain functional groups makes them useful in chromatography and spectrometry .
Nanotechnology
Sulfinamides have potential applications in nanotechnology. They can be used to synthesize nanomaterials with specific properties, such as increased conductivity or enhanced catalytic activity. These materials can be applied in electronics, sensors, and other high-tech devices .
Safety and Hazards
Mechanism of Action
Target of Action
Sulfinamides, such as “®-2-methyl-N-(3-(trifluoromethyl)benzylidene)propane-2-sulfinamide”, are often used in asymmetric synthesis as chiral auxiliaries . They don’t have a specific biological target but are used as building blocks in the synthesis of other compounds, which can have various targets depending on their structure and function .
Mode of Action
The mode of action of “®-2-methyl-N-(3-(trifluoromethyl)benzylidene)propane-2-sulfinamide” would depend on the specific reaction it’s used in. Generally, sulfinamides can react with various electrophiles to form new bonds, introducing chirality into the resulting compounds .
Biochemical Pathways
As a synthetic reagent, “®-2-methyl-N-(3-(trifluoromethyl)benzylidene)propane-2-sulfinamide” doesn’t directly participate in any biochemical pathways. The compounds synthesized using it could be involved in various biochemical pathways, depending on their structure and function .
Pharmacokinetics
Any compounds synthesized using it would have their own unique ADME properties .
Result of Action
The result of the action of “®-2-methyl-N-(3-(trifluoromethyl)benzylidene)propane-2-sulfinamide” would be the formation of a new compound with introduced chirality . The effects of this new compound at the molecular and cellular level would depend on its structure and function .
properties
IUPAC Name |
(R)-2-methyl-N-[[3-(trifluoromethyl)phenyl]methylidene]propane-2-sulfinamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14F3NOS/c1-11(2,3)18(17)16-8-9-5-4-6-10(7-9)12(13,14)15/h4-8H,1-3H3/t18-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHAPINQRXQBAMZ-GOSISDBHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)S(=O)N=CC1=CC(=CC=C1)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)[S@@](=O)N=CC1=CC(=CC=C1)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14F3NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701133035 |
Source
|
| Record name | 2-Propanesulfinamide, 2-methyl-N-[[3-(trifluoromethyl)phenyl]methylene]-, [S(R)]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701133035 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-2-methyl-N-(3-(trifluoromethyl)benzylidene)propane-2-sulfinamide | |
CAS RN |
1662703-48-1 |
Source
|
| Record name | 2-Propanesulfinamide, 2-methyl-N-[[3-(trifluoromethyl)phenyl]methylene]-, [S(R)]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1662703-48-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Propanesulfinamide, 2-methyl-N-[[3-(trifluoromethyl)phenyl]methylene]-, [S(R)]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701133035 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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